3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide, also known as GW 405833, is a potent and selective antagonist of the 5-HT1B receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Scientific Research Applications
3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been studied for its potential in the treatment of migraine headaches and neuropathic pain. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been investigated for its role in regulating food intake and body weight.
Mechanism of Action
3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 is a selective antagonist of the 5-HT1B receptor, which is a subtype of the serotonin receptor. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. The 5-HT1B receptor is primarily located in the brain and is involved in the regulation of anxiety, depression, and pain. By blocking the 5-HT1B receptor, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 increases the availability of serotonin in the brain, which can lead to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to reduce pain in animal models of neuropathic pain. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been investigated for its role in regulating food intake and body weight. Studies have shown that 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 can reduce food intake and body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
One advantage of using 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 in lab experiments is its selectivity for the 5-HT1B receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 has been extensively studied in animal models, which provides a wealth of data for researchers to draw from. However, one limitation of using 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 is its potential for off-target effects. While it is selective for the 5-HT1B receptor, it may also interact with other receptors or enzymes, which could complicate experimental results.
Future Directions
There are several future directions for the study of 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833. One area of interest is its potential in the treatment of anxiety and depression. Further studies are needed to determine its efficacy in humans and to identify any potential side effects. Another area of interest is its role in regulating food intake and body weight. Studies are needed to determine the underlying mechanisms and to identify potential therapeutic applications. Additionally, 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 could be investigated for its potential in the treatment of other neurological and psychiatric disorders, such as migraine headaches and neuropathic pain.
Synthesis Methods
The synthesis of 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833 involves a series of chemical reactions starting from 3,5-dichloro-4-methoxybenzoic acid. The acid is first converted to an acid chloride using thionyl chloride, followed by reaction with 4-(4-methyl-1-piperazinyl)aniline to form the amide. The final step involves chlorination of the amide using phosphorus oxychloride to yield 3,5-dichloro-4-methoxy-N-[4-(4-methyl-1-piperazinyl)phenyl]benzamide 405833.
properties
IUPAC Name |
3,5-dichloro-4-methoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Cl2N3O2/c1-23-7-9-24(10-8-23)15-5-3-14(4-6-15)22-19(25)13-11-16(20)18(26-2)17(21)12-13/h3-6,11-12H,7-10H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XROUDOYPFMXUOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)Cl)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.